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Compound of Interest

Compound Name: Sodium diformylamide

Cat. No.: B098034

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of Sodium Diformylamide, ensuring that your innovative work is
conducted with the highest standards of safety and operational integrity.

Chemical Profile and Hazards

Sodium diformylamide (CAS No: 18197-26-7) is a combustible solid that can cause skin and
serious eye irritation.[1][2] It may also cause respiratory irritation.[2] Understanding these
hazards is the first step toward safe handling.

Hazard Classification GHS Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation[1]
o H319: Causes serious eye
Eye Irritation Category 2A L
irritation[1]
Specific target organ toxicity - H335: May cause respiratory
) Category 3 o
single exposure irritation[2]

Personal Protective Equipment (PPE)

The cornerstone of safe handling is the consistent and correct use of Personal Protective
Equipment. The following PPE is mandatory when handling Sodium diformylamide to
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minimize exposure and ensure personal safety.

Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side-

shields or goggles.[3]

Protects against dust particles
and accidental splashes that
can cause serious eye

irritation.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile rubber).

Prevents skin contact which
can lead to irritation. Gloves
must be inspected before use

and disposed of properly after.

Respiratory Protection

NIOSH-approved N95 dust
mask or higher.[3]

Necessary when handling the
powder to avoid inhalation,
which may cause respiratory
tract irritation. Use only in a
well-ventilated area or under a
fume hood.[2]

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Handling and Storage:

o Ventilation: Always handle Sodium diformylamide in a well-ventilated area or within a

chemical fume hood.[2][4]

o Storage: Keep the container tightly closed and store in a dry, well-ventilated place.[1] It

should be stored locked up.[2]

o Hygiene: Wash hands thoroughly after handling.[1] Contaminated clothing should be

removed and washed before reuse.[1]
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Spill Management:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spread of dust. Avoid breathing in the dust.

Clean-up: Carefully sweep up the spilled solid and place it into a suitable, labeled container
for disposal.[2] Do not let the chemical enter drains.

Disposal:

o Dispose of Sodium diformylamide and its container in accordance with local, state, and
federal regulations.[1]

e Do not mix with other waste.
e Uncleaned containers should be treated as the product itself.
First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.[2]
Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and
water.[1] If skin irritation occurs, get medical
advice/attention.[1] Remove and wash

contaminated clothing before reuse.[1]

Move the person to fresh air.[2] If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration. Call a POISON CENTER or
doctor/physician if you feel unwell.[2]
Do NOT induce vomiting. Rinse mouth with
Ingestion water.[1] Never give anything by mouth to an

unconscious person. Seek medical attention.

Experimental Workflow for Handling Sodium Diformylamide
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Workflow for Safe Handling of Sodium Diformylamide

Preparation

'

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves
- Lab Coat
- N95 Respirator

'

Chemical Handling

Weighing and Transfer
(in fume hood or ventilated area)

Use in Reaction

Cleanup and Decontamination

Spill Management No spill

If spill occurs

Dispose of Contaminated PPE

Decontaminate Work Area

Waste Disposal

Dispose of Chemical Waste

(as per regulations)

Click to download full resolution via product page
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Caption: A flowchart illustrating the procedural steps for the safe handling of Sodium
diformylamide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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